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Compound of Interest

Compound Name: H-Tyr(3-I)-OH-13C6

Cat. No.: B12419279 Get Quote

An In-depth Technical Guide to the Synthesis and Purification of ¹³C₆-labeled 3-iodo-L-tyrosine

Abstract
This technical guide provides a comprehensive overview of the synthesis and purification of

¹³C₆-labeled 3-iodo-L-tyrosine, a critical isotopically labeled compound for advanced research

applications. Designed for researchers, scientists, and drug development professionals, this

document details the chemical synthesis via electrophilic iodination of ¹³C₆-L-tyrosine and

outlines robust purification methodologies, primarily focusing on High-Performance Liquid

Chromatography (HPLC). The guide includes detailed experimental protocols, tabulated

quantitative data for easy reference, and workflow diagrams generated using Graphviz to

illustrate the key processes. The use of stable isotope-labeled 3-iodo-L-tyrosine is crucial for

applications such as metabolic flux analysis, protein-protein interaction studies, and as an

internal standard for quantitative mass spectrometry.[1]

Introduction
3-iodo-L-tyrosine is a derivative of the amino acid L-tyrosine and serves as an intermediate in

the synthesis of thyroid hormones.[2] Its isotopically labeled form, specifically with six Carbon-

13 atoms on the phenyl ring (¹³C₆-labeled), is an invaluable tool in biomedical and

pharmaceutical research. The ¹³C₆ labeling provides a distinct mass shift (M+6), enabling

precise quantification and differentiation from its naturally abundant counterpart in complex

biological matrices. This makes it an ideal internal standard for mass spectrometry-based
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assays and a tracer for studying amino acid metabolism and kinetics in various physiological

and pathological contexts, including cancer research.

This guide details a reproducible methodology for the synthesis of ¹³C₆-3-iodo-L-tyrosine,

starting from commercially available ¹³C₆-L-tyrosine, followed by a comprehensive purification

protocol to achieve high purity suitable for demanding scientific applications.

Properties and Specifications
A summary of the key chemical and physical properties of the target compound is presented

below.

Property Value Source

Chemical Name

(2S)-2-amino-3-(4-hydroxy-3-

iodophenyl)propanoic acid

(¹³C₆ labeled ring)

[3]

Molecular Formula ¹³C₆C₃H₁₀INO₃ [4]

Molecular Weight 313.14 g/mol [4]

Labeled CAS Number 2483735-06-2 [4][5]

Unlabeled CAS Number 70-78-0 [4]

Isotopic Purity Typically ≥99% for ¹³C [4]

Chemical Purity Typically ≥98% [4]

Appearance Crystalline solid [2]

Synthesis of ¹³C₆-labeled 3-iodo-L-tyrosine
The synthesis involves the direct electrophilic iodination of the ¹³C₆-L-tyrosine aromatic ring.

The reaction must be carefully controlled to favor mono-iodination at the ortho-position to the

hydroxyl group. A common method involves using iodine monochloride or a mixture of iodine

and an oxidizing agent.

Synthesis Workflow
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The overall process from the starting material to the final purified product is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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